Cas no 1049764-09-1 (4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide)

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide is a specialized organic compound featuring a thiazole core substituted with an aromatic diethoxy-methylphenyl group and an amine functionality, stabilized as a hydrobromide salt. This structure imparts enhanced solubility and stability, making it suitable for synthetic and pharmaceutical applications. The diethoxy and methyl substitutions on the phenyl ring contribute to its electronic and steric properties, while the hydrobromide salt form ensures improved handling and storage characteristics. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting specific pathways. The compound's purity and consistent performance underscore its utility in research and industrial settings.

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide structure

1049764-09-1 structure

Product Name:4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide

CAS No:1049764-09-1

MF:C₁₄H₁₉BrN₂O₂S

MW:359.281861543655

CID:3056101

PubChem ID:16495470

Update Time:2025-06-07

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

- 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine, HBr
- 4-(4,5-DIETHOXY-2-METHYLPHENYL)-1,3-THIAZOL-2-AMINE HYDROBROMIDE
- 4-(4,5-diethoxy-2-methylphenyl)-1,3-thiazol-2-amine;hydrobromide
- AKOS001476443
- 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine,HBr
- 1049764-09-1
- 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide
- Inchi： 1S/C14H18N2O2S.BrH/c1-4-17-12-6-9(3)10(7-13(12)18-5-2)11-8-19-14(15)16-11;/h6-8H,4-5H2,1-3H3,(H2,15,16);1H
- InChI Key： VVGTTXROVBIOEG-UHFFFAOYSA-N
- SMILES： Br.S1C(N)=NC(=C1)C1C=C(C(=CC=1C)OCC)OCC

Computed Properties

Exact Mass: 358.03506Da
Monoisotopic Mass: 358.03506Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 280
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.6Å²

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D679443-100mg	4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide	1049764-09-1	100mg	$ 70.00	2022-06-05
TRC	D679443-500mg	4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide	1049764-09-1	500mg	$ 230.00	2022-06-05
TRC	D679443-1g	4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide	1049764-09-1	1g	$ 340.00	2022-06-05